Cas no 313661-97-1 (4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313661-97-1
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 6503319
• PubChem ID: 3572416
• Update Time: 2025-06-26

4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• F0016-0314
• SR-01000396978
• SR-01000396978-1
• EU-0001191
• 4-(N,N-diethylsulfamoyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)benzamide
• AKOS001767279
• 313661-97-1
• Oprea1_568249

• Inchi： 1S/C20H23N3O4S2/c1-4-23(5-2)29(25,26)15-12-10-14(11-13-15)19(24)22-20-21-18-16(27-6-3)8-7-9-17(18)28-20/h7-13H,4-6H2,1-3H3,(H,21,22,24)
• InChI Key： NOPQLMWBKWAFCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OCC)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 433.11299857g/mol
• Monoisotopic Mass: 433.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 313661-97-1)

4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide, identified by its Chemical Abstracts Service (CAS) number 313661-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzamide derivatives, characterized by its structural motif of a benzamide group linked to a benzothiazole ring system. The presence of a diethylsulfamoyl substituent at the para position of the benzamide moiety and an ethoxy group on the benzothiazole ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide is strategically designed to interact with biological targets in a highly specific manner. The benzothiazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer activities. The ethoxy substitution at the 4-position enhances the solubility and metabolic stability of the compound, while the diethylsulfamoyl group contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with protein targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide and its potential biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The benzthiazole moiety is particularly noteworthy for its ability to modulate these enzymes, which are key players in the production of pro-inflammatory mediators.

In addition to its potential anti-inflammatory properties, 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in preclinical studies as a candidate for treating neurological disorders. The benzthiazole scaffold is known to cross the blood-brain barrier, allowing it to reach central nervous system (CNS) targets. Preliminary research indicates that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects in conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key steps include the formation of the benzthiazole ring through cyclization reactions, followed by functional group transformations such as sulfonylation and amide bond formation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

The pharmacokinetic profile of 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide is another critical aspect that has been thoroughly investigated. In vitro studies have demonstrated favorable solubility parameters, suggesting good oral bioavailability. Metabolic stability studies indicate that the compound undergoes controlled degradation in vivo, with primary routes involving cytochrome P450-mediated oxidation. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

Emerging research also highlights the potential applications of 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide in addressing multidrug resistance (MDR) in cancer therapy. The benzthiazole moiety has been identified as a key structural element that can disrupt P-glycoprotein-mediated efflux mechanisms, thereby enhancing the efficacy of co-administered chemotherapeutic agents. This property makes it an attractive candidate for combination therapies aimed at overcoming MDR in cancer patients.

The development of novel derivatives based on 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide represents an exciting area of research. By modifying substituents such as the diethylsulfamoyl group or introducing additional functional groups into the benzthiazole ring, researchers can fine-tune the pharmacological properties of the compound. For instance, replacing ethoxy with other electron-withdrawing groups may enhance binding affinity or alter metabolic pathways.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical trials are underway to evaluate the safety and efficacy of 4-(diethylsulfamoyl)-N-(4-ethoxy-1,3-benzothiazol-2-ybentzamide) in animal models of inflammation and neurological disorders. These studies will provide valuable insights into its therapeutic potential and guide future clinical development strategies.

The regulatory landscape for novel pharmaceutical compounds like 4-(diethylsulfamoyl)-N-(4-etbhydroxy-lt,benzo[b]thiophen-l0-rbtl)mbezamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are prerequisites for regulatory approval. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines to ensure that new drugs meet safety and efficacy standards before they reach patients.

In conclusion, 43(diethyl sulf amo ytl-N( 43 etho xy-lt,benzo[b]thiophen-l0-rbtl)mbezamide (CAS No.l 31 366 197 -9 l ) is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique chemical properties , coupled with promising preclinical data , make it an attractive candidate for further research . As scientific understanding advances , new opportunities for therapeutic intervention are likely to emerge , driven by innovative synthetic methodologies and interdisciplinary collaborations . The continued exploration of this compound will contribute to the broader effort to develop safer , more effective treatments for human diseases . p>